Cas no 326495-99-2 (4-Bromocyclohexanamine)

• Product Name: 4-Bromocyclohexanamine
• CAS No: 326495-99-2
• MF: C₆H₁₂BrN
• MW: 178.070180892944
• MDL: MFCD14705052
• CID: 5687586
• PubChem ID: 13473342
• Update Time: 2025-05-23

4-Bromocyclohexanamine Chemical and Physical Properties

Names and Identifiers

• CS-0165709
• SCHEMBL10807770
• 326495-99-2
• 4-bromocyclohexanamine? (Pramipexole Impurity pound(c)
• 4-Bromocyclohexanamine
• 4-Bromocyclohexanamine (Note: The actual shipment is a HCl salt)
• 4-bromocyclohexan-1-amine
• SCHEMBL8130677

• MDL： MFCD14705052
• Inchi： 1S/C6H12BrN/c7-5-1-3-6(8)4-2-5/h5-6H,1-4,8H2
• InChI Key： JJSYJYVKPGBOAK-UHFFFAOYSA-N
• SMILES： BrC1CCC(CC1)N

Computed Properties

• Exact Mass: 177.01531g/mol
• Monoisotopic Mass: 177.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 66.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides

Additional information on 4-Bromocyclohexanamine

4-Bromocyclohexanamine: A Comprehensive Overview

4-Bromocyclohexanamine, also known by its CAS number CAS No 326495-99-2, is a versatile organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound, a brominated derivative of cyclohexanamine, exhibits unique chemical properties that make it valuable in various applications. Recent studies have highlighted its potential in drug delivery systems, as well as its role as an intermediate in the synthesis of more complex molecules.

The structure of 4-Bromocyclohexanamine consists of a cyclohexane ring with an amino group (-NH₂) attached at the fourth position and a bromine atom at the same position. This configuration imparts the compound with distinct reactivity and stability, making it suitable for a wide range of chemical reactions. Researchers have explored its ability to act as a precursor in the synthesis of advanced materials, such as polymers and nanoparticles, which have applications in electronics and biotechnology.

One of the most promising areas of research involving 4-Bromocyclohexanamine is its use in drug delivery systems. Scientists have developed methods to functionalize this compound with targeting ligands, enabling it to deliver therapeutic agents to specific sites within the body. This targeted approach not only enhances the efficacy of drugs but also reduces side effects, making it a valuable tool in personalized medicine.

In addition to its role in drug delivery, 4-Bromocyclohexanamine has been utilized as an intermediate in the synthesis of complex organic molecules. Its bromine atom serves as an excellent leaving group, facilitating substitution reactions that are crucial in organic synthesis. Recent advancements have demonstrated its utility in constructing bioactive compounds with potential anti-cancer and anti-inflammatory properties.

The synthesis of 4-Bromocyclohexanamine has also been optimized through green chemistry approaches, reducing environmental impact while maintaining high yields. These methods involve the use of catalytic systems and renewable resources, aligning with global efforts to promote sustainable chemical practices.

In conclusion, 4-Bromocyclohexanamine (CAS No 326495-99-2) stands out as a multifaceted compound with significant potential across various scientific domains. Its unique chemical properties and versatility make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new applications and improve synthetic methods, this compound is poised to play an even greater role in advancing modern science and technology.